Cas no 1210213-72-1 (5-fluoro-2-methoxy-N-{[1-(thiophen-2-yl)cyclopropyl]methyl}benzene-1-sulfonamide)

• Product Name: 5-fluoro-2-methoxy-N-{[1-(thiophen-2-yl)cyclopropyl]methyl}benzene-1-sulfonamide
• CAS No: 1210213-72-1
• MF: C₁₅H₁₆FNO₃S₂
• MW: 341.420845031738
• CID: 5757741
• PubChem ID: 45561602
• Update Time: 2025-05-24

5-fluoro-2-methoxy-N-{[1-(thiophen-2-yl)cyclopropyl]methyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• F5831-9878
• 1210213-72-1
• 5-fluoro-2-methoxy-N-{[1-(thiophen-2-yl)cyclopropyl]methyl}benzene-1-sulfonamide
• SR-01000925255
• 5-fluoro-2-methoxy-N-[(1-thiophen-2-ylcyclopropyl)methyl]benzenesulfonamide
• VU0522480-1
• SR-01000925255-1
• AKOS024520847
• 5-fluoro-2-methoxy-N-((1-(thiophen-2-yl)cyclopropyl)methyl)benzenesulfonamide

• Inchi： 1S/C15H16FNO3S2/c1-20-12-5-4-11(16)9-13(12)22(18,19)17-10-15(6-7-15)14-3-2-8-21-14/h2-5,8-9,17H,6-7,10H2,1H3
• InChI Key： CTYHOYNFHXIARH-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1(CNS(C2C=C(C=CC=2OC)F)(=O)=O)CC1

Computed Properties

• Exact Mass: 341.05556388g/mol
• Monoisotopic Mass: 341.05556388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 92Ų

Additional information on 5-fluoro-2-methoxy-N-{[1-(thiophen-2-yl)cyclopropyl]methyl}benzene-1-sulfonamide

Comprehensive Overview of 5-fluoro-2-methoxy-N-{[1-(thiophen-2-yl)cyclopropyl]methyl}benzene-1-sulfonamide (CAS No. 1210213-72-1)

The compound 5-fluoro-2-methoxy-N-{[1-(thiophen-2-yl)cyclopropyl]methyl}benzene-1-sulfonamide (CAS No. 1210213-72-1) is a structurally unique sulfonamide derivative that has garnered significant attention in pharmaceutical and chemical research. Its molecular architecture combines a fluorinated benzene ring, a methoxy group, and a thiophene-cyclopropyl moiety, making it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their versatility in drug discovery and material science. The presence of the thiophene ring in this compound enhances its electronic properties, which is crucial for applications in organic electronics and catalysis. Additionally, the cyclopropyl group introduces steric constraints that can influence the compound's binding affinity, a feature highly sought after in medicinal chemistry.

One of the most frequently asked questions about 5-fluoro-2-methoxy-N-{[1-(thiophen-2-yl)cyclopropyl]methyl}benzene-1-sulfonamide is its synthetic route. The compound is typically synthesized through a multi-step process involving sulfonylation of the benzene ring, followed by functionalization with the thiophene-cyclopropyl group. Researchers often optimize these steps to improve yield and purity, as highlighted in recent peer-reviewed journals.

The compound's physicochemical properties, such as solubility, stability, and lipophilicity, are critical for its application in drug formulation. Studies indicate that the fluoro and methoxy substituents contribute to its moderate solubility in organic solvents, while the sulfonamide group enhances its hydrogen-bonding capacity. These properties make it a viable candidate for drug delivery systems and bioconjugation strategies.

Another area of interest is the compound's potential role in targeted therapy. With the rise of precision medicine, researchers are exploring how 5-fluoro-2-methoxy-N-{[1-(thiophen-2-yl)cyclopropyl]methyl}benzene-1-sulfonamide can be tailored to interact with specific biomarkers. Its modular structure allows for easy modification, enabling the development of next-generation therapeutics with reduced side effects.

From an industrial perspective, the compound's scalability is a key consideration. Manufacturers are investing in green chemistry approaches to synthesize 5-fluoro-2-methoxy-N-{[1-(thiophen-2-yl)cyclopropyl]methyl}benzene-1-sulfonamide sustainably, minimizing waste and energy consumption. This aligns with the growing emphasis on environmentally friendly processes in the chemical sector.

In summary, 5-fluoro-2-methoxy-N-{[1-(thiophen-2-yl)cyclopropyl]methyl}benzene-1-sulfonamide (CAS No. 1210213-72-1) represents a fascinating intersection of chemistry and biology. Its unique structure, coupled with its diverse applications, positions it as a valuable asset in both academic and industrial settings. As research progresses, this compound is likely to play a pivotal role in advancing pharmaceutical innovation and material science.